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Compound of Interest

Compound Name: Cyclodecanone

Cat. No.: B073913

FOR IMMEDIATE RELEASE

This technical guide provides a comprehensive overview of the chemical and physical
properties of cyclodecanone, its synthesis, and its spectroscopic characterization. This
document is intended for researchers, scientists, and professionals in chemical and
pharmaceutical development who require detailed technical information on this compound.

Chemical Identity and Physical Properties

Cyclodecanone is a cyclic ketone with a ten-membered carbon ring. Its fundamental
properties are summarized in the table below.
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Property Value Reference
CAS Number 1502-06-3 [11[2]
Molecular Formula C10H180 [1][2]
Molecular Weight 154.25 g/mol [1]
Appearance Colorless oil to semi-solid [3]

Melting Point 21-24 °C [31[4]
Boiling Point 106-107 °C at 12 mmHg [3114]
Density 0.958 g/mL at 25 °C [3]
Refractive Index n20/D 1.482 [3][4]

Slightly soluble in chloroform
and methanol.[3] As a
Solubility relatively non-polar compound,
it is expected to have low
solubility in water but be more

soluble in organic solvents.

Spectroscopic Data

Spectroscopic data is crucial for the identification and characterization of cyclodecanone.
Available spectral data includes Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass
Spectrometry (MS).[4][5][6]
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Spectroscopy

Data Reference

1H NMR

[416]1[7]

13C NMR

[4105](6]

7O NMR

[5]L6]

IR

[4151(6]

Mass Spectrometry

[2]14][5][6]

Raman

[4151(6]

Synthesis of Cyclodecanone

A common method for the synthesis of cyclodecanone is through the ring enlargement of

cyclooctanone. A detailed experimental protocol for this synthesis is provided below.[8]

Experimental Protocol: Synthesis of Cyclodecanone

from Cyclooctanone

Materials:

e Cyclooctanone

e Pyrrolidine

e Xylene

¢ p-Toluenesulfonic acid
e Hexane

o Methyl propiolate

o Ether

e Sodium borohydride
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e Methanol
e 25% aqueous sodium hydroxide
Procedure:

o Enamine Formation: A solution of cyclooctanone (1.00 mole), pyrrolidine (1.4 moles), a
catalytic amount of p-toluenesulfonic acid in xylene is heated to reflux with a water separator
filled with hexane. After water separation ceases, the solvent and excess reagents are
removed by distillation under reduced pressure.[8]

e Reaction with Methyl Propiolate: The crude enamine is dissolved in ether and cooled. A
solution of methyl propiolate (0.85—0.90 mole) in ether is added dropwise while maintaining
the temperature at 25—-30 °C. The mixture is stirred and then allowed to stand, during which
a solid intermediate precipitates.[8]

e Reduction: The solid intermediate is dissolved in methanol and cooled to 0-5 °C. Sodium
borohydride is added in portions, and the mixture is stirred.[8]

o Hydrolysis and Cyclization: 25% aqueous sodium hydroxide is added to the filtrate from the
previous step, and the mixture is refluxed for 1 hour. Most of the methanol is then distilled off.

[8]

o Extraction and Purification: The residue is extracted with ether. The ether is removed, and
the final product, cyclodecanone, is obtained by distillation through a Vigreux column. The
reported yield is 44-50% with a boiling point of 94-98 °C at 10 mm Hg.[8]

© 2025 BenchChem. All rights reserved. 417 Tech Support


http://www.orgsyn.org/demo.aspx?prep=CV5P0277
http://www.orgsyn.org/demo.aspx?prep=CV5P0277
http://www.orgsyn.org/demo.aspx?prep=CV5P0277
http://www.orgsyn.org/demo.aspx?prep=CV5P0277
https://www.benchchem.com/product/b073913?utm_src=pdf-body
http://www.orgsyn.org/demo.aspx?prep=CV5P0277
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073913?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Starting Materials

Cyclooctanone
’ Reaction Steps Final Product
Pyrrolidine Hydrolysis & Cyclization Cyclodecanone
Methy! propiolate

Crude enamine Solid intermediate

Enamine Formation Michael Addition Reduction

Click to download full resolution via product page

A simplified workflow for the synthesis of cyclodecanone.

Biological Activity and Drug Development Potential

Extensive searches of scientific literature and chemical databases have revealed a significant
lack of information regarding the biological activity of cyclodecanone. While some derivatives
of other cyclic ketones have been investigated for medicinal purposes, cyclodecanone itself
does not appear to be a widely studied scaffold in drug discovery and development. There is no
readily available information on its interactions with biological targets or its effects on signaling
pathways. This suggests that the potential of cyclodecanone in medicinal chemistry is largely
unexplored.

Safety and Handling

Cyclodecanone is considered a mild skin irritant and may cause eye irritation.[9] It is
combustible and should be handled in a well-ventilated area, away from heat sources.[9]
Standard personal protective equipment, including safety goggles and gloves, should be worn
when handling this chemical. For detailed safety information, it is recommended to consult the
Safety Data Sheet (SDS).

Disclaimer: This document is intended for informational purposes only and should not be used
as a substitute for professional scientific guidance. All chemical syntheses and handling should
be performed by trained professionals in a controlled laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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